Cas no 2306277-03-0 (2-(difluoromethoxy)cyclohexanone)

• Product Name: 2-(difluoromethoxy)cyclohexanone
• CAS No: 2306277-03-0
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 5107713
• Update Time: 2026-03-03

2-(difluoromethoxy)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(difluoromethoxy)-
• 2-(difluoromethoxy)cyclohexanone

• Inchi： 1S/C7H10F2O2/c8-7(9)11-6-4-2-1-3-5(6)10/h6-7H,1-4H2
• InChI Key： QSVBJNIPCNYJDO-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1OC(F)F

Additional information on 2-(difluoromethoxy)cyclohexanone

2-(Difluoromethoxy)cyclohexanone (CAS No. 2306277-03-0): A Versatile Fluorinated Building Block for Modern Chemistry

In the evolving landscape of fluorinated organic compounds, 2-(difluoromethoxy)cyclohexanone (CAS 2306277-03-0) has emerged as a valuable synthetic intermediate with unique structural features. This difluoromethoxy-substituted cyclohexanone derivative combines the conformational flexibility of a six-membered ring with the electronic effects of fluorine atoms, making it particularly interesting for pharmaceutical research, agrochemical development, and advanced material science.

The growing demand for fluorinated organic compounds in medicinal chemistry has put compounds like 2-(difluoromethoxy)cyclohexanone in the spotlight. Researchers are actively investigating how the difluoromethoxy group influences molecular properties such as lipophilicity, metabolic stability, and bioavailability. Recent studies suggest that the 2-position substitution pattern on the cyclohexanone ring offers distinct advantages in drug design, particularly for CNS-targeting molecules.

From a synthetic chemistry perspective, 2-(difluoromethoxy)cyclohexanone serves as a versatile precursor for various transformations. The ketone functionality allows for nucleophilic additions, while the difluoromethoxy moiety can participate in unique reactivity patterns. Current research trends focus on developing efficient methods for introducing the difluoromethoxy group into complex molecules, with this compound serving as an important model system.

The physical properties of 2-(difluoromethoxy)cyclohexanone (CAS 2306277-03-0) contribute to its utility in chemical synthesis. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. These characteristics make it particularly suitable for solution-phase reactions in medicinal chemistry workflows. The presence of both the carbonyl group and difluoromethoxy substituent creates interesting dipole moments that influence its reactivity.

In pharmaceutical applications, the 2-(difluoromethoxy)cyclohexanone scaffold has shown promise in the development of novel therapeutic agents. Medicinal chemists are exploring its potential as a building block for protease inhibitors, kinase modulators, and GPCR-targeting compounds. The difluoromethoxy modification is known to enhance metabolic stability compared to traditional alkoxy groups, addressing a common challenge in drug development.

The agrochemical industry has also shown interest in difluoromethoxy-containing compounds like 2-(difluoromethoxy)cyclohexanone. Research indicates that such structures can contribute to improved pesticidal activity and environmental profiles. The unique electronic properties of the difluoromethoxy group may influence the binding affinity of active ingredients to biological targets in pests, while maintaining favorable toxicity profiles.

Recent advances in synthetic methodology have made 2-(difluoromethoxy)cyclohexanone more accessible to researchers. Modern fluorination techniques, including electrochemical methods and transition metal catalysis, have improved the efficiency of introducing the difluoromethoxy functionality. These developments align with the growing demand for sustainable fluorination processes in the chemical industry.

Analytical characterization of 2-(difluoromethoxy)cyclohexanone reveals distinctive spectral features. The ¹⁹F NMR spectrum typically shows characteristic signals for the difluoromethoxy group, while the carbonyl stretching frequency in IR spectroscopy appears at values typical for cyclohexanone derivatives. These analytical signatures are important for quality control in synthetic applications.

From a commercial perspective, the availability of 2-(difluoromethoxy)cyclohexanone (CAS 2306277-03-0) has improved significantly in recent years. Specialized chemical suppliers now offer this compound in various quantities, supporting its growing applications in research and development. The compound's stability under standard storage conditions contributes to its practicality as a research chemical.

Looking forward, the scientific community anticipates expanding applications for 2-(difluoromethoxy)cyclohexanone derivatives. Current research directions include exploring its use in asymmetric synthesis, developing novel catalytic systems for its preparation, and investigating its potential in materials science applications. The unique combination of structural features in this molecule continues to inspire innovative chemical research.

Environmental considerations regarding fluorinated organic compounds have prompted studies on the biodegradation and ecological impact of substances like 2-(difluoromethoxy)cyclohexanone. Preliminary data suggest that the difluoromethoxy group may offer advantages in environmental fate compared to some other fluorinated motifs, though comprehensive studies are ongoing.

In conclusion, 2-(difluoromethoxy)cyclohexanone (CAS 2306277-03-0) represents an important addition to the toolbox of fluorinated building blocks available to synthetic chemists. Its unique structural features, combined with the growing importance of fluorine-containing compounds in various industries, ensure its continued relevance in chemical research and development. As synthetic methods evolve and applications expand, this compound is likely to play an increasingly significant role in the design of novel functional molecules.